Cas no 924860-52-6 (2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone)

• Product Name: 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone
• CAS No: 924860-52-6
• MF: C₂₁H₂₃ClN₂O₄S
• MW: 434.936323404312
• CID: 5454812
• PubChem ID: 16583538
• Update Time: 2025-06-08

2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Z29528729
• AKOS001322168
• EN300-26593513
• 924860-52-6
• 2-(4-chloro-2-methylphenoxy)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
• 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone

• Inchi： 1S/C21H23ClN2O4S/c1-17-15-19(22)7-8-20(17)28-16-21(25)23-10-12-24(13-11-23)29(26,27)14-9-18-5-3-2-4-6-18/h2-9,14-15H,10-13,16H2,1H3/b14-9+
• InChI Key： PZCIFXVFSPFAPQ-NTEUORMPSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 434.1067061g/mol
• Monoisotopic Mass: 434.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone

Introduction to 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone (CAS No. 924860-52-6)

2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone (CAS No. 924860-52-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 924860-52-6, is characterized by its unique structural features, which include a chlorinated phenyl group, a methylated phenyl group, and a sulfonylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular structure of 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone is of particular interest due to its potential as a lead compound in drug discovery. The presence of the chlorinated phenyl group and the methylated phenyl group provides it with specific binding affinities to various biological targets, making it a valuable candidate for the development of novel pharmaceutical agents. The sulfonylpiperazine moiety further enhances its pharmacological properties by modulating its solubility and bioavailability.

Recent studies have explored the biological activities of 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are known to be dysregulated in many types of cancer.

The pharmacokinetic properties of 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone have also been studied extensively. Research has shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety and toxicity, preliminary studies suggest that 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are required to fully assess its safety profile before it can be advanced to clinical trials.

The synthesis of 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone involves several steps, including the preparation of the chlorinated phenol derivative, the formation of the sulfonylpiperazine moiety, and the final coupling reaction to form the target compound. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

In conclusion, 2-(4-chloro-2-methylphenoxy)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-y l]ethanone (CAS No. 924860 -5 5 -6) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.